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Compound of Interest

Compound Name: NSC45586 sodium

Cat. No.: B10825410 Get Quote

Essential Safety and Handling Guide for
NSC45586 Sodium
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of NSC45586 sodium, a selective inhibitor of the PHLPP (Pleckstrin Homology domain and

Leucine-rich repeat Protein Phosphatase) family of phosphatases. The following procedural

guidance is designed to ensure the safe handling, storage, and disposal of this compound in a

laboratory setting.

Chemical and Physical Properties
A summary of the known chemical and physical properties of NSC45586 sodium is provided

below. It is important to note that comprehensive toxicological data, such as LD50 or LC50

values, are not readily available in published literature. Therefore, this compound should be

handled with care, assuming it may be hazardous.
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Property Value

Chemical Name NSC45586 sodium

Synonyms PHLPP Inhibitor

Molecular Formula C₂₀H₁₇N₆NaO₃

Molecular Weight 412.38 g/mol

Appearance Solid

Solubility Soluble in water and DMSO

Storage Temperature

Store at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6

months).[1]

Personal Protective Equipment (PPE)
When handling NSC45586 sodium in its solid form or in solution, appropriate personal

protective equipment must be worn to minimize exposure and ensure personal safety. The

recommended PPE is outlined below.

PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant nitrile

gloves are recommended.[2]

Body Protection Lab Coat
A standard laboratory coat

should be worn at all times.[3]

Eye Protection Safety Glasses/Goggles

Safety glasses with side

shields or chemical splash

goggles should be worn.[2][3]

Respiratory Protection Not generally required

Work in a well-ventilated area.

A fume hood should be used

when handling large quantities

of the solid or when

aerosolization is possible.
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Operational Plan: Safe Handling and Preparation of
Solutions
Adherence to the following step-by-step procedures will ensure the safe handling of NSC45586
sodium during routine laboratory operations, including the preparation of stock and working

solutions for cell culture experiments.

Experimental Protocol: Preparation of NSC45586
Sodium Solutions
Objective: To prepare sterile stock and working solutions of NSC45586 sodium for use in in

vitro experiments.

Materials:

NSC45586 sodium solid

Sterile dimethyl sulfoxide (DMSO) or sterile nuclease-free water

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

0.22 µm sterile syringe filter (if dissolving in water)[1]

Procedure:

Work in a Safe Environment: Conduct all weighing and initial dissolution steps in a chemical

fume hood to avoid inhalation of the powder.

Calculate Required Mass: Determine the mass of NSC45586 sodium needed to prepare the

desired stock solution concentration (e.g., 10 mM).

Weighing: Carefully weigh the calculated amount of NSC45586 sodium powder.

Dissolution:
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For a DMSO stock solution: Add the appropriate volume of sterile DMSO to the weighed

solid to achieve the desired concentration. Vortex thoroughly until the solid is completely

dissolved.

For an aqueous stock solution: Add the appropriate volume of sterile, nuclease-free water.

Vortex thoroughly. If complete dissolution is not achieved, gentle warming or sonication

may be required.

Sterilization (for aqueous solutions): If the stock solution is prepared in water for direct use in

cell culture, sterilize it by passing it through a 0.22 µm syringe filter into a sterile tube.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to prevent

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes.[1]

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the stock

solution. Dilute the stock solution to the final desired working concentration in the appropriate

cell culture medium. Ensure the final concentration of DMSO in the culture medium is non-

toxic to the cells (typically ≤ 0.1%).

Disposal Plan
Proper disposal of NSC45586 sodium and any contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety.

Solid Waste: Dispose of solid NSC45586 sodium as chemical waste. It should be collected

in a designated, clearly labeled hazardous waste container.

Liquid Waste: Aqueous solutions of NSC45586 sodium, if not considered hazardous by local

regulations, may be suitable for drain disposal with copious amounts of water. However, it is

best practice to treat all solutions as chemical waste. Collect all liquid waste containing

NSC45586 sodium in a designated, labeled hazardous waste container.

Contaminated Materials: Any materials that have come into contact with NSC45586 sodium,

such as pipette tips, gloves, and empty containers, should be disposed of as solid chemical

waste.
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Note: Always adhere to your institution's specific chemical waste disposal guidelines. If you are

unsure about the proper disposal method, consult your institution's Environmental Health and

Safety (EHS) department.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of NSC45586 sodium,

from receipt to disposal.
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Caption: Workflow for the safe handling of NSC45586 sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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